Cas no 1020979-90-1 (N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}thiophene-2-carboxamide)

• Product Name: N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}thiophene-2-carboxamide
• CAS No: 1020979-90-1
• MF: C₁₄H₁₃N₃O₂S₂
• MW: 319.401920080185
• CID: 6295373
• PubChem ID: 44017061
• Update Time: 2025-08-03

N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}thiophene-2-carboxamide
• N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)thiophene-2-carboxamide
• 1020979-90-1
• AKOS024502365
• F5243-1105
• N-(2,3,7-trimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)thiophene-2-carboxamide
• VU0638568-1

• Inchi： 1S/C14H13N3O2S2/c1-7-11(16-12(18)10-5-4-6-20-10)13(19)17-8(2)9(3)21-14(17)15-7/h4-6H,1-3H3,(H,16,18)
• InChI Key： FNWBJDVWLPVBQG-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N2C(C(=C(C)N=C12)NC(C1=CC=CS1)=O)=O

Computed Properties

• Exact Mass: 319.045
• Monoisotopic Mass: 319.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2
• XLogP3: 2.4

Additional information on N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}thiophene-2-carboxamide

Introduction to N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}thiophene-2-carboxamide (CAS No. 1020979-90-1)

N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}thiophene-2-carboxamide (CAS No. 1020979-90-1) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by their intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical and biological properties. The presence of a thiophene core linked to a pyrimidinone moiety via a thiadiazole intermediate makes this molecule a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural composition of N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}thiophene-2-carboxamide (CAS No. 1020979-90-1) is highly reminiscent of several bioactive scaffolds that have been extensively studied for their pharmacological potential. The compound’s molecular architecture incorporates multiple pharmacophoric elements that are known to interact with biological targets in a manner conducive to therapeutic effects. Specifically, the pyrimidinone ring system is a common feature in many drugs due to its ability to engage with enzymes and receptors, while the thiophene moiety adds an additional layer of complexity that can influence metabolic stability and bioavailability.

In recent years, there has been a surge in interest regarding heterocyclic compounds as lead molecules for the development of novel therapeutics. Among these, derivatives of thiazolo[3,2-a]pyrimidines have shown particular promise in various preclinical studies. The compound N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}thiophene-2-carboxamide (CAS No. 1020979-90-1) is no exception and has been the subject of several investigations aimed at elucidating its potential biological activities. These studies have highlighted the compound’s ability to modulate key cellular pathways involved in inflammation, cancer progression, and neurodegeneration.

One of the most compelling aspects of N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}thiophene-2-carboxamide (CAS No. 1020979-90-1) is its structural versatility. The compound’s framework allows for modifications at multiple positions without compromising its core pharmacological properties. This flexibility has enabled researchers to generate a series of analogs with tailored biological profiles. For instance, structural variations have been explored to enhance binding affinity or to improve pharmacokinetic parameters such as solubility and metabolic stability. Such modifications are critical for optimizing drug candidates for clinical translation.

The synthesis of N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}thiophene-2-carboxamide (CAS No. 1020979-90-1) represents a testament to the advancements in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions and condensation steps that are well-suited for constructing complex heterocyclic systems. The synthetic route not only highlights the compound’s accessibility but also underscores the expertise required to manipulate such intricate molecular structures effectively.

From a biological perspective, N-{2,3,7-trimethyl-5-oxyo-o-H-[13]-thiazolo[32a]-pyrimidin6y}thiophene 4carboxamide (CAS No. 1020979 90 1) has demonstrated intriguing interactions with various biological targets. Preliminary studies have suggested that the compound may exhibit inhibitory effects on enzymes implicated in inflammatory responses and tumor growth. Additionally，its ability to cross cell membranes suggests potential applications in drug delivery systems designed to target specific pathological conditions.

The exploration of N-{2， 37trimethyl 50x0 50H 113 thiazolo 32a pyrimidin 6y l } thiophene 24carboxamide ( CAS NO .1020979 -90 -1 ) also intersects with emerging trends in medicinal chemistry， such as the development of small molecule inhibitors with dual targeting capabilities。 The compound’s unique structural features make it an attractive candidate for designing molecules that can simultaneously modulate multiple disease-related pathways， thereby increasing therapeutic efficacy while minimizing side effects。

In conclusion，N-{2，37trimethyl 50x0 50H [13 ] thiazolo [32a ] pyrimidin -6yl } thiophene -24carboxamide ( CAS NO .1020979 -90 -1 ) represents a significant advancement in the field of pharmaceutical chemistry。 Its complex molecular architecture， coupled with promising biological activities， positions it as a valuable scaffold for further research and development。 As our understanding of disease mechanisms continues to evolve， compounds like this one will play an increasingly pivotal role in shaping the future of medicine。